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Compound of Interest

Compound Name: 1,4-Dimethoxybutane

Cat. No.: B078858

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Dimethoxybutane is a bifunctional organic compound that serves as a versatile solvent
and a key intermediate in advanced organic synthesis.[1] Its dual ether functionalities impart
valuable solvating properties for a range of chemical transformations, while its stable nature
allows it to be used as a protected form of 1,4-butanediol. This guide provides a
comprehensive overview of the chemical and physical properties of 1,4-Dimethoxybutane,
detailed experimental protocols for its synthesis and characterization, and an exploration of its
key chemical reactions.

Physicochemical Properties

The fundamental physical and chemical properties of 1,4-Dimethoxybutane are summarized
in the tables below. These properties are crucial for its handling, application in reactions, and
purification.

General and Physical Properties
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Property Value Source(s)
Molecular Formula CeH1402 [2][3]
Molecular Weight 118.17 g/mol [2][3]

CAS Number 13179-96-9 [2][3]
Appearance Colorless liquid -

Boiling Point 131 °C [3]

Melting Point 140-142 °C [3]

Density 0.842 £ 0.06 g/cm?3 (Predicted) -

Spectroscopic Data

Spectroscopic Technique

Key Data and Interpretation

1H NMR

0 3.3-3.4 ppm (methoxy groups); 6 1.5-1.7 ppm
(butane backbone)[1]

13C NMR

0 56-58 ppm (CHs0); & 70-72 ppm (ether

carbons)[1]

Mass Spectrometry (GC-MS)

Electron lonization (EI) fragmentation shows a
characteristic peak at m/z 118 [M*-CH3s0].[1]
Other significant peaks are observed at m/z 45,
58, 71, and 86.[2]

Infrared (IR) Spectroscopy

Expected to show strong C-O stretching
vibrations characteristic of ethers in the 1050-
1150 cm~1 region and C-H stretching and

bending vibrations.

Experimental Protocols

Synthesis of 1,4-Dimethoxybutane via Williamson Ether

Synthesis
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This protocol describes the synthesis of 1,4-Dimethoxybutane from 1,4-dibromobutane and
sodium methoxide, a classic example of the Williamson ether synthesis.

Materials:

1,4-Dibromobutane

Sodium methoxide (NaOCHS3)

Anhydrous methanol (MeOH)

Anhydrous diethyl ether ((Cz2Hs)20)

Saturated aqueous sodium chloride (brine)

Anhydrous magnesium sulfate (MgSOa)
Equipment:

Round-bottom flask

» Reflux condenser

o Magnetic stirrer and stir bar
e Heating mantle

e Separatory funnel

e Rotary evaporator

« Distillation apparatus
Procedure:

 In a dry round-bottom flask equipped with a reflux condenser and a magnetic stir bar,
dissolve sodium methoxide in anhydrous methanol under an inert atmosphere (e.g., nitrogen
or argon).
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 To this solution, add 1,4-dibromobutane dropwise at room temperature with vigorous stirring.

» After the addition is complete, heat the reaction mixture to reflux and maintain for several
hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or
gas chromatography (GC).

e Once the reaction is complete, cool the mixture to room temperature and remove the
methanol using a rotary evaporator.

» To the resulting residue, add anhydrous diethyl ether and water. Transfer the mixture to a
separatory funnel and separate the layers.

» Wash the organic layer sequentially with water and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate
using a rotary evaporator to obtain the crude product.

» Purify the crude 1,4-Dimethoxybutane by fractional distillation under atmospheric or
reduced pressure.

Reactants
1,4-Dibromobutane
Reaction ‘Workup Purification
‘ [ — | -
Reaction in Reflux [ . Extraction with . . . N .
H H—»| H
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Synthesis workflow for 1,4-Dimethoxybutane.

Determination of Boiling Point
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This protocol outlines a standard laboratory method for determining the boiling point of a liquid
organic compound like 1,4-Dimethoxybutane.

Materials:
e 1,4-Dimethoxybutane sample
o Mineral oil or other suitable heating bath liquid

Equipment:

Thiele tube or a beaker for the heating bath

Thermometer

Small test tube

Capillary tube (sealed at one end)

Bunsen burner or heating mantle

Procedure:

Place a small amount of the 1,4-Dimethoxybutane sample into the small test tube.

« Invert the sealed capillary tube and place it into the test tube with the open end submerged
in the liquid.

o Attach the test tube to the thermometer and suspend the assembly in the Thiele tube or
heating bath, ensuring the sample is below the level of the heating liquid.

o Gently heat the apparatus. As the temperature rises, a stream of bubbles will emerge from
the open end of the capillary tube.

o Continue heating until a steady stream of bubbles is observed.

e Remove the heat source and allow the apparatus to cool slowly.
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e The boiling point is the temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube. Record this temperature.

Place sample in test tube

:

Insert inverted sealed capillary tube

:

Assemble apparatus in heating bath

:

Heat gently

:

Observe steady stream of bubbles

:

Remove heat and cool slowly

:

Record temperature when liquid enters capillary

:

Boiling Point

Click to download full resolution via product page

Experimental workflow for boiling point determination.
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Chemical Reactivity

1,4-Dimethoxybutane participates in several key chemical reactions, primarily involving its
ether linkages.

Oxidation

The methoxy groups of 1,4-Dimethoxybutane can be oxidized to form other functional groups.
o Reaction: Oxidation of the ether linkages.

e Reagents: Strong oxidizing agents such as potassium permanganate (KMnOa) or chromium
trioxide (Cr0Os).[1]

e Products: The oxidation can lead to the formation of various products, including 1,4-
butanediol dimethyl ether, depending on the reaction conditions.[1]

Reduction

The carbon-oxygen bonds in the ether groups can be cleaved under reducing conditions.
o Reaction: Reduction of the ether linkages.
» Reagents: Strong reducing agents like lithium aluminum hydride (LiAIH4).[1]

e Products: The reduction can lead to the formation of butane through the cleavage of the C-O
bonds.[1]

Substitution

The methoxy groups can be substituted by other functional groups.
e Reaction: Nucleophilic substitution at the carbon atoms adjacent to the oxygen.

o Reagents: Reagents such as hydrogen bromide (HBr) can be used to replace the methoxy
groups with bromine atoms.[1]

e Products: This reaction can yield 1,4-dibromobutane.[1]
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1,4-Dimethoxybutane

[O] (e.g., KMnOa) [H] (e.g., LiAlHa4) (e.g., HBr)

#Key Chemical Reactiobs

Oxidation Reduction Substitution

v vV vV
1,4-Butanediol Dimethyl Ether Butane 1,4-Dibromobutane

Click to download full resolution via product page

Core reactions of 1,4-Dimethoxybutane.

Safety and Handling

1,4-Dimethoxybutane is a flammable liquid and should be handled with appropriate safety
precautions. It is also known to cause skin and eye irritation.[4] Always work in a well-ventilated
area, preferably a fume hood, and wear personal protective equipment (PPE), including safety
goggles, gloves, and a lab coat.

Conclusion

1,4-Dimethoxybutane is a valuable chemical with a range of applications in organic synthesis
and as a solvent. A thorough understanding of its chemical and physical properties, as detailed
in this guide, is essential for its effective and safe utilization in research and development. The
provided experimental protocols offer a foundation for its synthesis and characterization in a
laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of 1,4-Dimethoxybutane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078858#chemical-properties-of-1-4-
dimethoxybutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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